6-chloro-N-(2,3-dihydro-1H-inden-2-yl)pyridazin-3-amine

• IUPAC Name: 6-chloro-N-(2,3-dihydro-1H-inden-2-yl)pyridazin-3-amine
• InChI: InChI=1S/C13H12ClN3/c14-12-5-6-13(17-16-12)15-11-7-9-3-1-2-4-10(9)8-11/h1-6,11H,7-8H2,(H,15,17)
• InChI Key: ZLIXNIPYFZCTCN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NC3=NN=C(C=C3)Cl
• Molecular Formula: C13H12ClN3
• Molecular Weight: 245.71 g/mol

Description

• Synonyms : 6-chloro-2,3-dihydro-1H-inden-1-amine HCl, 6-Chloroindan-1-amine hydrochloride, and others.

Molecular Structure Analysis

The molecular structure of 6-chloro-N-(2,3-dihydro-1H-inden-2-yl)pyridazin-3-amine consists of a pyridazin-3-amine core with a chloro-substituted indene moiety. The 2D and 3D structures can be visualized using computational tools.

Scientific Research Applications

• Synthesis and Properties of Pyridazine Derivatives : A study by Volovenko and Dubinina (2002) demonstrated the synthesis of various pyridazine derivatives, including compounds similar to 6-chloro-N-(2,3-dihydro-1H-inden-2-yl)pyridazin-3-amine. They explored the formation of novel heterocyclic systems through reactions with nucleophilic reagents, providing insights into the chemical behavior and potential applications of these compounds in synthesis and drug design (Volovenko & Dubinina, 2002).

• Regiospecific Synthesis of Novel Pyridazinones : Dragovich et al. (2008) described the synthesis of a new class of pyridazinones, which includes the chemical structure related to this compound. This research provides a methodology for the synthesis of these compounds, which could be important for developing new pharmaceuticals (Dragovich et al., 2008).

• Synthesis and Biological Evaluation as Analgesic Agents : Aggarwal et al. (2020) investigated the synthesis and biological evaluation of pyrazoles derivatives, including those similar to this compound. They assessed their potential as analgesic agents, contributing to the understanding of the therapeutic potential of these compounds (Aggarwal et al., 2020).

• Inhibitory Effects on Mild Steel Corrosion : Mashuga et al. (2017) studied the effects of pyridazine derivatives on the corrosion of mild steel, demonstrating the potential of these compounds, including those structurally similar to this compound, as corrosion inhibitors. This shows the versatility of these compounds beyond pharmaceutical applications (Mashuga et al., 2017).

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular functions . The interaction often involves binding to the target receptor, which triggers a series of biochemical reactions within the cell .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways, leading to diverse biological activities . These activities range from antiviral to anticancer effects, suggesting that multiple pathways may be involved .

Result of Action

Based on the known effects of indole derivatives, it can be inferred that this compound may have a broad spectrum of biological activities .